Cas no 655253-69-3 (methyl 4-chlorothieno2,3-dpyrimidine-6-carboxylate)

methyl 4-chlorothieno2,3-dpyrimidine-6-carboxylate structure
655253-69-3 structure
Product Name:methyl 4-chlorothieno2,3-dpyrimidine-6-carboxylate
CAS No:655253-69-3
MF:C8H5ClN2O2S
MW:228.655499219894
MDL:MFCD26395878
CID:1689319
PubChem ID:17965841
Update Time:2025-04-21

methyl 4-chlorothieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-, methyl ester
    • 4-chloro-thieno[2,3-d]pyrimidine-6-carboxylic acid methyl ester
    • methyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
    • methyl 4-chlorothieno2,3-dpyrimidine-6-carboxylate
    • G56310
    • 655253-69-3
    • JOVNYFVFSVYTBS-UHFFFAOYSA-N
    • SCHEMBL1937266
    • Z1813159070
    • DB-308337
    • EN300-346022
    • MDL: MFCD26395878
    • Inchi: 1S/C8H5ClN2O2S/c1-13-8(12)5-2-4-6(9)10-3-11-7(4)14-5/h2-3H,1H3
    • InChI Key: JOVNYFVFSVYTBS-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C(=O)OC)SC2=NC=N1

Computed Properties

  • Exact Mass: 227.97600
  • Monoisotopic Mass: 227.9760263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 80.32000
  • LogP: 2.13130

methyl 4-chlorothieno2,3-dpyrimidine-6-carboxylate Pricemore >>

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